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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the half-lives of various Isotrak

radionuclide sources. The information is intended to support researchers, scientists, and

professionals in drug development in their experimental design and data analysis. This

document includes a detailed summary of quantitative data, experimental protocols for half-life

determination, and visualizations of the experimental workflow.

Core Data: Half-lives of Isotrak Radionuclide
Sources
The following table summarizes the half-life data for a range of Isotrak radionuclide sources,

categorized by the type of radiation they primarily emit. This allows for easy comparison and

selection of appropriate sources for specific research applications.
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Radionuclide Primary Emission Half-life

Americium-241 (Am-241) Alpha, Gamma 432.2 years

Plutonium-239 (Pu-239) Alpha, Gamma 24,110 years

Curium-244 (Cm-244) Alpha, Gamma 18.1 years

Radium-226 (Ra-226) Alpha, Gamma 1,600 years[1][2][3][4][5]

Polonium-210 (Po-210) Alpha 138.38 days[6][7][8][9][10]

Thorium-230 (Th-230) Alpha, Gamma 75,380 years

Beta Emitters

Strontium-90 (Sr-90) Beta 28.8 years

Carbon-14 (C-14) Beta 5,730 years

Nickel-63 (Ni-63) Beta 100.1 years[11][12][13][14]

Chlorine-36 (Cl-36) Beta, Gamma 301,000 years[15][16][17][18]

Promethium-147 (Pm-147) Beta 2.62 years[19][20][21][22][23]

Thallium-204 (Tl-204) Beta 3.78 years

Krypton-85 (Kr-85) Beta, Gamma 10.76 years[24][25][26][27][28]

Gamma Emitters

Caesium-137 (Cs-137) Gamma, Beta 30.0 years

Cobalt-60 (Co-60) Gamma, Beta 5.27 years[29][30][31][32][33]

Sodium-22 (Na-22) Gamma, Positron 2.602 years

Barium-133 (Ba-133) Gamma 10.51 years[34][35][36][37][38]

Cadmium-109 (Cd-109) Gamma, X-ray 462.6 days

Cobalt-57 (Co-57) Gamma 271.8 days[31][39][40][41][42]

Cerium-139 (Ce-139) Gamma 137.6 days

Mercury-203 (Hg-203) Gamma, Beta 46.6 days
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Tin-113 (Sn-113) Gamma 115.1 days

Strontium-85 (Sr-85) Gamma 64.84 days

Yttrium-88 (Y-88) Gamma, Positron 106.6 days

Manganese-54 (Mn-54) Gamma 312.5 days[43][44][45][46][47]

Zinc-65 (Zn-65) Gamma, Positron 244.3 days

Iron-55 (Fe-55) X-ray 2.73 years

Selenium-75 (Se-75) Gamma 119.8 days

Silver-110m (Ag-110m) Gamma, Beta 249.8 days

Europium-152 (Eu-152) Gamma, Beta 13.54 years

Experimental Protocol: Determination of
Radionuclide Half-life
This section details a generalized methodology for the experimental determination of the half-

life of a given Isotrak radionuclide source.

1. Objective: To determine the half-life of a specific Isotrak radionuclide source by measuring its

activity over a period of time.

2. Materials:

Isotrak radionuclide source with a relatively short half-life suitable for measurement within a

laboratory period (e.g., Barium-137m).

Geiger-Müller (GM) tube with a compatible scaler or rate meter.

Lead shielding (for storage and background measurements).

Lab jack or stand to ensure consistent geometry between the source and the detector.

Timer.
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Logbook or data acquisition software.

3. Procedure:

3.1. Background Radiation Measurement:

Ensure the Isotrak source is stored in its lead pig or a shielded container at a significant

distance from the GM tube.

Turn on the scaler and allow it to warm up as per the manufacturer's instructions.

Set the counting time (e.g., 60 seconds) and record the background radiation counts.

Repeat this measurement several times to obtain an average background count rate.

3.2. Initial Activity Measurement:

Carefully remove the Isotrak source from its shielded container using appropriate handling

tools.

Place the source at a fixed distance from the GM tube using the lab jack or stand. It is

crucial that this geometry remains constant throughout the experiment.

Immediately start the timer and the scaler simultaneously.

Record the total counts over a set time interval (e.g., 30 or 60 seconds). This is the initial

activity at time t=0.

3.3. Subsequent Activity Measurements:

Without moving the source or the detector, continue to record the total counts at regular,

predetermined time intervals (e.g., every 5 minutes).

Continue these measurements for a period that is at least two to three times the expected

half-life of the radionuclide.

3.4. Data Analysis:
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For each measurement, calculate the corrected count rate by subtracting the average

background count rate from the measured count rate.

Plot a graph of the corrected count rate (on the y-axis) against time (on the x-axis).

From the graph, determine the time it takes for the initial corrected count rate to decrease

by half. This is the experimental half-life.

For a more accurate determination, plot a graph of the natural logarithm of the corrected

count rate (ln(counts)) against time. The data should form a straight line.

Calculate the slope of this line. The decay constant (λ) is the negative of the slope.

The half-life (T½) can then be calculated using the formula: T½ = ln(2) / λ.

4. Safety Precautions:

Always handle radioactive sources with appropriate tools (e.g., tongs) to minimize direct

contact.

Wear appropriate personal protective equipment (PPE), including safety glasses and a lab

coat.

When not in use, store the radioactive source in its designated shielded container.

Maintain a safe distance from the source whenever possible.

Visualizations
The following diagrams illustrate the key concepts and workflows described in this guide.
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Click to download full resolution via product page

Caption: Conceptual diagram of radioactive decay over three half-lives.
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Caption: Workflow for the experimental determination of radionuclide half-life.

Raw Count Data
(Counts vs. Time)

Corrected Count Rate
(Raw - Background)

Average Background
Count Rate

Plot Corrected Counts
vs. Time

Plot ln(Corrected Counts)
vs. Time

Determine Slope (m)

Calculate Decay Constant
(λ = -m)

Calculate Half-life
(T½ = ln(2)/λ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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